Cas no 43138-50-7 (Cyclohexanol, 2-nitro-, (1R,2R)-rel-)

Cyclohexanol, 2-nitro-, (1R,2R)-rel- structure
43138-50-7 structure
Product Name:Cyclohexanol, 2-nitro-, (1R,2R)-rel-
CAS No:43138-50-7
MF:C6H11NO3
MW:145.156441926956
CID:335082
PubChem ID:277967
Update Time:2025-04-19

Cyclohexanol, 2-nitro-, (1R,2R)-rel- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanol, 2-nitro-, (1R,2R)-rel-
    • 2-nitrocyclohexan-1-ol
    • (+-)-trans-2-Nitro-cyclohexanol
    • (+-)-trans-2-Nitro-cyclohexanol-(1)
    • (+-)-trans-2-Nitryloxy-cyclohexanol
    • 1,2-Cyclohexanediol, mononitrate
    • 2-nitrocyclohexanol
    • CTK2G8880
    • SureCN9874582
    • trans-(1S(R),2S(R))-2-hydroxycyclohexyl nitrate
    • trans-2-nitratocyclohexanol
    • trans-2-nitrato-cyclohexanol
    • trans-2-nitrocyclohexanol
    • trans-2-nitro-cyclohexanol
    • 43138-50-7
    • SCHEMBL8550622
    • NSC127047
    • DTXSID40962916
    • NSC-127047
    • AT32525
    • 4050-48-0
    • HCANSMXQRLLYOH-UHFFFAOYSA-N
    • Inchi: 1S/C6H11NO3/c8-6-4-2-1-3-5(6)7(9)10/h5-6,8H,1-4H2
    • InChI Key: HCANSMXQRLLYOH-UHFFFAOYSA-N
    • SMILES: OC1CCCCC1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 145.07393
  • Monoisotopic Mass: 145.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 66Ų

Experimental Properties

  • Density: 1.2g/cm3
  • Boiling Point: 272.1ºC at 760mmHg
  • Flash Point: 123.6ºC
  • Refractive Index: 1.497
  • PSA: 63.37
  • LogP: 1.08980
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